Cas no 35924-44-8 (6-methoxy-2-oxo-2H-chromene-3-carboxylic acid)

6-Methoxy-2-oxo-2H-chromene-3-carboxylic acid is a coumarin derivative with a methoxy substituent at the 6-position and a carboxylic acid functional group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and fluorescent dyes. Its structural features, including the lactone ring and electron-donating methoxy group, contribute to its reactivity in coupling reactions and potential biological activity. The carboxylic acid moiety enhances its utility in further derivatization, enabling the formation of amides, esters, and other functionalized derivatives. Its well-defined structure and purity make it suitable for research applications in medicinal chemistry and material science.

6-methoxy-2-oxo-2H-chromene-3-carboxylic acid structure

35924-44-8 structure

Product Name:6-methoxy-2-oxo-2H-chromene-3-carboxylic acid

CAS No:35924-44-8

MF:C₁₁H₈O₅

MW:220.178223609924

CID:2823725

PubChem ID:711717

Update Time:2025-06-07

6-methoxy-2-oxo-2H-chromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-Methoxy-2-oxo-2H-chromene-3-carboxylic acid
- SR-01000393636
- MLS000061036
- STL553633
- CBMicro_000141
- 2H-1-Benzopyran-3-carboxylic acid, 6-methoxy-2-oxo-
- EN300-5485755
- BS-50460
- HMS1607B10
- SMSF0006060
- SCHEMBL978456
- SY301791
- CS-0320222
- 6-methoxy-3-carboxy-coumarin
- 35924-44-8
- HMS2443I11
- 6-Methoxy-2-oxo-2H-chromene-3-carboxylicacid
- PD182963
- BRD-K56208917-001-07-4
- CHEMBL568416
- SMR000069802
- Oprea1_705276
- BIM-0000182.P001
- XIQQAIQZABTSNZ-UHFFFAOYSA-N
- DTXSID90351856
- EU-0034061
- AKOS000274154
- MFCD00111013
- CB01296
- F1018-0591
- 6-methoxy-2-oxo-2H-1-benzopyran-3-carboxylic acid
- Oprea1_357602
- DTXCID70302922
- DB-186394
- SR-01000393636-1
- BDBM50303489
- 6-methoxy-2-oxo-2H-chromene-3-carboxylic acid
- Inchi： 1S/C11H8O5/c1-15-7-2-3-9-6(4-7)5-8(10(12)13)11(14)16-9/h2-5H,1H3,(H,12,13)
- InChI Key： XIQQAIQZABTSNZ-UHFFFAOYSA-N
- SMILES： O1C(C(C(=O)O)=CC2C=C(C=CC1=2)OC)=O

Computed Properties

Exact Mass: 220.03717335g/mol
Monoisotopic Mass: 220.03717335g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 346
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 72.8Å²

6-methoxy-2-oxo-2H-chromene-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449043397-1g	6-Methoxy-2-oxo-2h-chromene-3-carboxylic acid	35924-44-8	95%	1g	336.96 USD	2021-06-11
Chemenu	CM284634-5g	6-Methoxy-2-oxo-2H-chromene-3-carboxylic acid	35924-44-8	95%	5g	$830	2021-06-17
Chemenu	CM284634-5g	6-Methoxy-2-oxo-2H-chromene-3-carboxylic acid	35924-44-8	95%	5g	$***	2023-03-30
eNovation Chemicals LLC	Y1223548-1g	6-Methoxy-2-oxo-2H-chromene-3-carboxylic acid	35924-44-8	95%	1g	$300	2024-06-03
Enamine	EN300-5485755-0.05g	6-methoxy-2-oxo-2H-chromene-3-carboxylic acid	35924-44-8	95%	0.05g	$73.0	2023-07-08
Enamine	EN300-5485755-0.1g	6-methoxy-2-oxo-2H-chromene-3-carboxylic acid	35924-44-8	95%	0.1g	$109.0	2023-07-08
Enamine	EN300-5485755-0.25g	6-methoxy-2-oxo-2H-chromene-3-carboxylic acid	35924-44-8	95%	0.25g	$156.0	2023-07-08
Enamine	EN300-5485755-0.5g	6-methoxy-2-oxo-2H-chromene-3-carboxylic acid	35924-44-8	95%	0.5g	$299.0	2023-07-08
Enamine	EN300-5485755-1.0g	6-methoxy-2-oxo-2H-chromene-3-carboxylic acid	35924-44-8	95%	1.0g	$398.0	2023-07-08
Enamine	EN300-5485755-2.5g	6-methoxy-2-oxo-2H-chromene-3-carboxylic acid	35924-44-8	95%	2.5g	$782.0	2023-07-08

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